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Compound of Interest

Compound Name: 2,4,5-Trifluorophenylacetic acid

Cat. No.: B042848

An In-depth Technical Guide to 2,4,5-Trifluorophenylacetic Acid: Structure and Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

2,4,5-Trifluorophenylacetic acid is a fluorinated aromatic carboxylic acid that serves as a
crucial intermediate in the synthesis of various pharmacologically active compounds, most
notably the anti-diabetic medication Sitagliptin.[1][2][3][4] Its unique trifluorinated phenyl moiety
imparts specific chemical properties that are leveraged in drug design and other chemical
applications, such as in the development of high-efficiency perovskite solar cells.[1] This
document provides a comprehensive overview of its chemical structure, physical properties,
and detailed synthesis methodologies.

Chemical Structure and Properties

2,4,5-Trifluorophenylacetic acid consists of a phenylacetic acid backbone with three fluorine
atoms substituted at the 2, 4, and 5 positions of the benzene ring.[1]

Caption: Molecular structure of 2,4,5-Trifluorophenylacetic acid.

Physicochemical Properties

The key physical and chemical properties of 2,4,5-Trifluorophenylacetic acid are summarized
below.
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Property Value Reference(s)
CAS Number 209995-38-0 [1][5]
Molecular Formula CsHsF30:2 [11[2][5]
Molecular Weight 190.12 g/mol [11[2]
White to off-white crystalline
Appearance _ [51061[7]
solid or powder
Melting Point 121 -125°C [51[7]
Boiling Point 255.0 °C (at 760 mmHg) [2]
Flash Point 108.0 °C [2]
(2,4,5-Trifluorophenyl)acetic
IUPAC Name ] [1][5]
acid
2,4,5-Trifluorobenzeneacetic
acid, 2-(2,4,5-
Synonyms _ o [1][5]
Trifluorophenyl)acetic acid,
TFPB
Purity >97%
Soluble in polar organic
- solvents (methanol, ethanol,
Solubility [6]

acetone). Poorly soluble in

water.

Synthesis of 2,4,5-Trifluorophenylacetic Acid

Several synthetic routes for the preparation of 2,4,5-Trifluorophenylacetic acid have been

developed. This section outlines the most prominent methods, including detailed experimental

protocols.

Method 1: From 1,2,4-Trifluorobenzene via Friedel-Crafts

Acetylation
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This pathway involves the acetylation of 1,2,4-trifluorobenzene, followed by a Willgerodt-
Kindler reaction and subsequent hydrolysis to yield the final product.[8]

Friedel-Crafts 1 Willgerodt-Kindler Reaction K ) Hydrolysis ) )
1,2,4-Trifluorobenzene (Acetyl chloride, AICI3) »| 2,4 5-Trifluoroacetophenone (Sulfur, Amine) > Thio-2,4,5-trifluoro- NaOH or KOH) 2.4.5-Tr|f|ut;r;zhenylacetlc

phenylacetic acid amide

Click to download full resolution via product page
Caption: Synthesis from 1,2,4-Trifluorobenzene.
Experimental Protocol:
e Step 1: Preparation of 2,4,5-Trifluoroacetophenone.[8]

o In the presence of a Lewis acid (e.g., aluminum trichloride), 1,2,4-trifluorobenzene is
reacted with an acetylating agent (e.g., acetyl chloride).

o The reaction proceeds via a Friedel-Crafts acetylation mechanism to yield 2,4,5-

trifluoroacetophenone.
o Step 2: Preparation of Thio-2,4,5-trifluorophenylacetic acid amide.[8]

o 2,4,5-trifluoroacetophenone is heated in an organic solvent (e.g., N,N-dimethylformamide)
with sulfur and a primary or secondary amine (e.g., dimethylamine hydrochloride) and

sodium acetate.
o The mixture is typically heated to a temperature between 90°C and 110°C.
o Step 3: Preparation of 2,4,5-Trifluorophenylacetic acid.[8]

o The resulting thio-2,4,5-trifluorophenylacetic acid amide is co-heated in an alkaline
(e.g., sodium hydroxide or potassium hydroxide) or acidic aqueous solution.

o The hydrolysis reaction is carried out at temperatures ranging from 50°C to reflux,
preferably between 90°C and reflux, to yield the final product.

Quantitative Data:
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Final Product

Synthesis Route Overall Yield . Reference
Purity

From 1,2,4-

Trifluorobenzene via Not specified >99.9% [8]

Friedel-Crafts

Method 2: From 2,4,5-Trifluoroacetic Acid via Grighard
Reaction

This method involves the conversion of 2,4,5-trifluoroacetic acid through several intermediates

to form a Grignard reagent, which is then carboxylated.[9]

Grignard Formation Carboxylation
24,5 aid Chiorination 24,5 | Reduction | 2,4,5-Tr 245 (Mg) 2,4,5-Trifluorobenz, O 2,4,5-Trifluorophenylacetic
o > chloride alcohol > halide agnesium halide acid

Click to download full resolution via product page
Caption: Synthesis from 2,4,5-Trifluoroacetic Acid.
Experimental Protocol:
e Step 1: Preparation of 2,4,5-Trifluorobenzoyl chloride.[9]

o 2,4,5-Trifluoroacetic acid is reacted with a chlorinating agent (e.g., thionyl chloride or

oxalyl chloride) in a suitable solvent.
o Step 2: Preparation of 2,4,5-Trifluoromethylbenzyl alcohol.[9]

o The obtained 2,4,5-trifluorobenzoyl chloride is reduced using a suitable reducing agent

(e.g., sodium borohydride) in an organic solvent.
o Step 3: Preparation of 2,4,5-Trifluorobenzyl halide.[9]

o The resulting 2,4,5-trifluoromethylbenzyl alcohol is reacted with a halogenation reagent
(e.g., thionyl chloride or phosphorus tribromide) in a solvent.
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o Step 4: Preparation of 2,4,5-Trifluorobenzyl magnesium halide.[9]

o The 2,4,5-trifluorobenzyl halide is reacted with magnesium metal in an anhydrous organic
solvent (e.g., diethyl ether or THF) to form the Grignard reagent.

e Step 5: Preparation of 2,4,5-Trifluorophenylacetic acid.[9]

o The Grignard reagent is then reacted with carbon dioxide (either gaseous or solid dry ice),
followed by an acidic workup to yield 2,4,5-trifluorophenylacetic acid.

Quantitative Data:

Final Product

Synthesis Route Overall Yield . Reference
Purity

From 2,4,5-

Trifluoroacetic Acid via  High Not specified [9]

Grignard

Applications in Drug Development and Materials
Science

2,4,5-Trifluorophenylacetic acid is a key building block in medicinal chemistry and materials

science.

e Pharmaceuticals: It is a critical intermediate for the synthesis of Sitagliptin, a widely used
dipeptidyl peptidase-4 (DPP-4) inhibitor for treating type-2 diabetes.[1][3][4] Its derivatives
are also explored for their potential as nonsteroidal anti-inflammatory drugs (NSAIDs) and as
EGFR/ErbB-2-kinase inhibitors.[3][6]

o Materials Science: It is employed as a bifunctional additive to passivate defects in perovskite
films, leading to a significant enhancement in the power conversion efficiency and long-term
stability of perovskite solar cells.[1]

Conclusion

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://scispace.com/papers/synthesis-method-of-2-4-5-trifluorophenylacetic-acid-2361a8ogvn
https://www.benchchem.com/product/b042848?utm_src=pdf-body
https://scispace.com/papers/synthesis-method-of-2-4-5-trifluorophenylacetic-acid-2361a8ogvn
https://www.benchchem.com/product/b042848?utm_src=pdf-body
https://scispace.com/papers/synthesis-method-of-2-4-5-trifluorophenylacetic-acid-2361a8ogvn
https://www.benchchem.com/product/b042848?utm_src=pdf-body
https://www.ossila.com/products/2-4-5-trifluorophenylacetic-acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6283207.htm
https://www.zjjtxc.com/pro_detail_en/id/89.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6283207.htm
https://www.helyspecialitychemicals.com/2-4-5-trifluro-phenyl-acetic-acid-10259439.html
https://www.ossila.com/products/2-4-5-trifluorophenylacetic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042848?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

2,4,5-Trifluorophenylacetic acid is a valuable and versatile chemical intermediate. The
synthetic methodologies presented, particularly the route starting from 1,2,4-trifluorobenzene,
offer efficient and scalable processes suitable for industrial production. The compound's utility
in both established pharmaceuticals like Sitagliptin and emerging technologies like perovskite
solar cells underscores its importance for researchers and professionals in drug development
and chemical synthesis. The detailed protocols and structured data provided in this guide serve
as a comprehensive resource for its synthesis and application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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